Cas no 1427415-33-5 (6-Fluoroimidazo[1,2-a]pyridine-8-carbonitrile)

• Product Name: 6-Fluoroimidazo[1,2-a]pyridine-8-carbonitrile
• CAS No: 1427415-33-5
• MF: C₈H₄FN₃
• MW: 161.135864257813
• MDL: MFCD23708902
• CID: 4782557
• Update Time: 2025-06-08

6-Fluoroimidazo[1,2-a]pyridine-8-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Fluoroimidazo[1,2-a]pyridine-8-carbonitrile

• MDL： MFCD23708902
• Inchi： 1S/C8H4FN3/c9-7-3-6(4-10)8-11-1-2-12(8)5-7/h1-3,5H
• InChI Key： NITHYUUSBQDEAS-UHFFFAOYSA-N
• SMILES： C12=NC=CN1C=C(F)C=C2C#N

Additional information on 6-Fluoroimidazo[1,2-a]pyridine-8-carbonitrile

6-Fluoroimidazo[1,2-a]pyridine-8-carbonitrile: A Comprehensive Overview

6-Fluoroimidazo[1,2-a]pyridine-8-carbonitrile, with the CAS number 1427415-33-5, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its unique structural features and potential applications in drug development and advanced materials synthesis.

The molecular structure of 6-fluoroimidazo[1,2-a]pyridine-8-carbonitrile consists of an imidazo[1,2-a]pyridine core with a fluorine atom at the 6-position and a cyano group at the 8-position. This arrangement imparts the molecule with distinct electronic properties and reactivity, making it a valuable building block in organic synthesis. The imidazo[1,2-a]pyridine moiety is known for its aromaticity and stability, which are critical for its performance in various chemical reactions and applications.

Recent studies have highlighted the potential of 6-fluoroimidazo[1,2-a]pyridine-8-carbonitrile as a precursor for the synthesis of bioactive compounds. Researchers have explored its role in the development of anti-tumor agents, where its ability to modulate specific cellular pathways has shown promise. Additionally, the compound's cyano group provides a site for further functionalization, enabling the creation of derivatives with enhanced pharmacokinetic properties.

In terms of synthesis, 6-fluoroimidazo[1,2-a]pyridine-8-carbonitrile is typically prepared through a multi-step process involving nucleophilic aromatic substitution and cyclization reactions. The introduction of the fluorine atom at the 6-position is achieved via electrophilic fluorination or substitution reactions, while the cyano group is introduced through cyanation techniques. These methods ensure high yields and purity, which are essential for its use in downstream applications.

The compound's applications extend beyond drug development. Its structural versatility makes it a candidate for use in electronic materials, such as organic semiconductors and light-emitting diodes (LEDs). The imidazo[1,2-a]pyridine core contributes to its high thermal stability and electrical conductivity, properties that are highly desirable in advanced electronic devices.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of 6-fluoroimidazo[1,2-a]pyridine-8-carbonitrile. Density functional theory (DFT) calculations have revealed that the compound exhibits strong electron-withdrawing effects due to the presence of both fluorine and cyano groups. These effects influence its reactivity and stability under various reaction conditions.

In conclusion, 6-fluoroimidazo[1,2-a]pyridine-8-carbonitrile, with its unique structural features and versatile functional groups, represents a valuable compound in contemporary chemical research. Its potential applications span drug development, materials science, and beyond, making it a subject of continued interest for researchers worldwide.